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Compound of Interest

Compound Name: PG 116800

Cat. No.: B1679752

Essential Safety and Handling Guide for PG
116800

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling PG 116800, a potent matrix metalloproteinase (MMP) inhibitor. The
following information is intended for researchers, scientists, and drug development
professionals to ensure the safe and effective use of this compound in a laboratory setting.

Quantitative Data Summary

A comprehensive Safety Data Sheet (SDS) for PG 116800 is not publicly available. The
following table summarizes the known quantitative data. Laboratories must supplement this
information with their own internal risk assessments.
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Property Value Source

Molecular Weight 501.55 g/mol Vendor Data
Appearance White to off-white powder Vendor Data
Solubility Soluble in DMSO Vendor Data

Powder: -20°C for up to 3
Storage Temperature years. In solvent: -80°C for up Vendor Data

to 1 year.[1]

Musculoskeletal toxicity,
Known Adverse Effects including arthralgia (joint pain).  Clinical Data

[2](3]

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS and the known musculoskeletal toxicity, a cautious approach
to PPE is mandatory. The following PPE should be worn at all times when handling PG 116800
in powdered form or in solution.

e Gloves: Nitrile or other chemically resistant gloves. Double-gloving is recommended when
handling the pure powder.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
e Lab Coat: A full-length laboratory coat must be worn and kept buttoned.

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or glove box, a properly fitted N95 or higher-rated respirator is required to prevent inhalation.

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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» Store the compound in its original, tightly sealed container in a designated, well-ventilated,
and secure area at -20°C.[1]

e Maintain an accurate inventory of the compound.

Preparation of Stock Solutions: All handling of the powdered form of PG 116800 must be
conducted in a certified chemical fume hood or a glove box to minimize inhalation risk.

e Pre-weighing Preparation:
o Designate a specific area within the fume hood for weighing.
o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment (spatula, weigh paper, microbalance, tubes, solvent)
within the hood before starting.

e Weighing the Compound:
o Carefully open the container.

o Using a clean spatula, transfer the desired amount of PG 116800 powder onto weigh
paper. Avoid creating dust.

o Close the primary container tightly immediately after weighing.
 Solubilization:
o Transfer the weighed powder into an appropriate vial.

o Add the desired volume of Dimethyl Sulfoxide (DMSO) to the vial to achieve the target
concentration.

o Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

» Aliquoting and Storage:
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o Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.
o Store the aliquots at -80°C for long-term stability.[1]
Disposal Plan
All waste generated from handling PG 116800 must be treated as hazardous chemical waste.
e Solid Waste:

o Contaminated PPE (gloves, disposable lab coats), weigh paper, and bench paper should
be collected in a designated, sealed hazardous waste bag.

e Liquid Waste:

o Unused or contaminated solutions of PG 116800 should be collected in a clearly labeled,
sealed hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

e Sharps Waste:

o Contaminated pipette tips and other sharps should be disposed of in a designated sharps
container for chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's Environmental Health and Safety (EH&S) department for specific
disposal procedures.

Experimental Protocols

Key Experiment: Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the steps for preparing a commonly used stock solution concentration.

o Objective: To prepare a 10 mM stock solution of PG 116800 in DMSO.
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o Materials:

[e]

[¢]

[¢]

[e]

o

[¢]

PG 116800 powder (MW: 501.55 g/mol )
Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
Analytical balance

Vortex mixer

e Procedure (to be performed in a chemical fume hood):

. Calculate the mass of PG 116800 required. For 1 mL of a 10 mM solution:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass = 0.010 mol/L x 0.001 L x 501.55 g/mol = 0.0050155 g = 5.02 mg

. Carefully weigh approximately 5.02 mg of PG 116800 powder and transfer it to a sterile

microcentrifuge tube.

. Add 1 mL of anhydrous DMSO to the tube.

. Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming or sonication may be used if necessary.

. Visually inspect the solution to ensure there are no undissolved particulates.

. Label the tube clearly: "PG 116800, 10 mM in DMSO," including the date of preparation

and your initials.

. For storage, create smaller working aliquots (e.g., 20 uL) in separate, clearly labeled tubes

and store at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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